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Compound of Interest

N-(5-Chloro-2-
Compound Name:
hydroxyphenyl)acetamide

Cat. No.: B133537

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties,
experimental protocols for their determination, and relevant biological context for N-(5-Chloro-
2-hydroxyphenyl)acetamide. This compound, belonging to the substituted acetamide class,
holds potential for investigation in various research and development pipelines.

Physicochemical Data

The accurate determination of physical constants such as melting and boiling points is
fundamental for the characterization and assessment of the purity of a chemical compound.
While a definitive experimental melting point for N-(5-Chloro-2-hydroxyphenyl)acetamide is
not readily available in publicly accessible databases, a boiling point has been reported.

Property Value Source
Melting Point Data not available
Boiling Point 367 °C at 760 mmHg [1]

Note: The absence of a readily available, experimentally determined melting point in the
literature highlights an opportunity for further fundamental characterization of this compound.
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Experimental Protocols

The following sections detail standardized laboratory procedures for the determination of the
melting and boiling points of organic compounds like N-(5-Chloro-2-
hydroxyphenyl)acetamide.

Determination of Melting Point

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. A sharp melting range typically indicates a high degree of purity, whereas a broad
melting range often suggests the presence of impurities.

Methodology: Capillary Method
This is a common and reliable method for determining the melting point of a crystalline solid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: Ensure the sample of N-(5-Chloro-2-hydroxyphenyl)acetamide is
completely dry and finely powdered. Use a mortar and pestle to grind the crystals if
necessary.

o Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample to
pack a small amount of the compound into the tube. The packed sample should be
approximately 2-3 mm in height.
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o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

» Heating: Begin heating the block. For an unknown compound, a rapid initial heating can be
performed to determine an approximate melting range.

e Observation and Measurement: For an accurate measurement, repeat the determination
with a fresh sample, heating rapidly to about 15-20 °C below the approximate melting point.
Then, reduce the heating rate to 1-2 °C per minute.

o Record the Melting Range: Record the temperature at which the first drop of liquid appears
(the beginning of melting) and the temperature at which the entire sample has completely
liquefied (the end of melting). This range is the melting point of the sample.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it. For pure compounds, this is a characteristic physical constant.

Methodology: Micro Boiling Point Determination (Siwoloboff Method)
This method is suitable for small quantities of liquid.

Apparatus:

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating bath (e.g., oil bath or heating block)

Rubber band or wire to attach the test tube to the thermometer

Procedure:
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o Sample Preparation: Place a small amount (approximately 0.5 mL) of the liquid sample into
the small test tube.

o Capillary Insertion: Place the capillary tube, with its sealed end facing up, into the test tube
containing the sample.

o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire,
ensuring the bulb of the thermometer is level with the bottom of the test tube.

e Heating: Immerse the assembly into a heating bath. Heat the bath gradually while stirring to
ensure uniform temperature distribution.

e Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the
inverted capillary tube.

o Measurement: Continue heating until a steady and rapid stream of bubbles is observed.
Then, remove the heat source and allow the bath to cool slowly. The boiling point is the
temperature at which the stream of bubbles ceases and the liquid begins to enter the
capillary tube.

Logical Workflow for Compound Characterization

The process of characterizing a novel or synthesized compound follows a logical progression
of experimental steps.
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Caption: Workflow for the synthesis, characterization, and biological evaluation of a target

compound.

Potential Signaling Pathway Involvement in Cancer

Substituted acetamides are a class of compounds that have been investigated for their
potential as anti-cancer agents. While the specific signaling pathways affected by N-(5-Chloro-
2-hydroxyphenyl)acetamide have not been elucidated, related compounds have been shown

to modulate pathways critical for cancer cell proliferation and survival. A plausible hypothetical
target for such compounds could be the Ras-Raf-MEK-ERK signaling pathway, which is
frequently dysregulated in various cancers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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